Cas no 32454-37-8 (2-(4-Bromophenyl)-2-methylpropan-1-ol)

2-(4-Bromophenyl)-2-methylpropan-1-ol structure
32454-37-8 structure
Product Name:2-(4-Bromophenyl)-2-methylpropan-1-ol
CAS No:32454-37-8
MF:C10H13BrO
MW:229.113622426987
CID:1455547
PubChem ID:12805124
Update Time:2025-04-20

2-(4-Bromophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-2-methyl-1-propanol
    • 2-(4-bromo-phenyl)-2-methyl-oxirane
    • LS-188787
    • 2-(p-Bromphenyl)-2-methylpropan-1-ol
    • AC1L44UF
    • 1,2-epoxy-2-(4-bromophenyl)propane
    • CCRIS 2732
    • CTK3F0886
    • 2-(4-Bromophenyl)-2-methylpropan-1-ol
    • 2,2-Dimethyl-2-(4-bromophenyl)ethanol
    • Oxirane, 2-(4-bromophenyl)-2-methyl-
    • 2-(4-bromophenyl)-2-methyl-oxirane
    • 2-(4-bromo-phenyl)-2-methyl-propan-1-ol
    • 2-(4-Brom-phenyl)-2-methyl-propan-1-ol
    • MFCD11938558
    • 4-Bromo-I(2),I(2)-dimethylbenzeneethanol
    • D85755
    • EN300-1911533
    • HHHZLLZSLJJFER-UHFFFAOYSA-N
    • WS-01796
    • p-(1,1-Dimethyl-2-hydroxyethyl)bromobenzene
    • Benzeneethanol, 4-bromo-beta,beta-dimethyl-
    • DTXSID601297658
    • 32454-37-8
    • DA-06892
    • SCHEMBL3045994
    • Inchi: 1S/C10H13BrO/c1-10(2,7-12)8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
    • InChI Key: HHHZLLZSLJJFER-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)(C)CO

Computed Properties

  • Exact Mass: 228.01498g/mol
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

2-(4-Bromophenyl)-2-methylpropan-1-ol Pricemore >>

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